Cas no 40434-07-9 (Aspergin)

• Product name: Aspergin
• CAS No: 40434-07-9
• MF: C₁₉H₂₆O₃
• MW: 302.408
• CID: 2056885
• PubChem ID: 14355117

Aspergin Chemical and Physical Properties

Names and Identifiers

• Aspergin
• TAG
• tetrahydroauroglaucin
• tetrahyroauroglaucin
• Tetraydroauroglaucin
• CHEBI:68189
• CS-0373524
• HY-N10284
• Gentisaldehyde, 6-(1-heptenyl)-3-(3-methyl-2-butenyl)-
• 2-[(E)-hept-1-enyl]-3,6-dihydroxy-5-(3-methylbut-2-enyl)benzaldehyde
• 2,5-dihydroxy-3-(3-methyl-2-butenyl)-6-[(1e)-1-heptenyl]-benzaldehyde
• UNII-4869C436N3
• 40434-07-9
• 4869C436N3
• Q27136683
• BDBM50350092
• CHEMBL1811938
• Benzaldehyde, 2-(1-hepten-1-yl)-3,6-dihydroxy-5-(3-methyl-2-buten-1-yl)-
• TETRAHYDROAUROGLAUCIN
• DA-58437

• Inchi： InChI=1S/C19H26O3/c1-4-5-6-7-8-9-16-17(13-20)19(22)15(12-18(16)21)11-10-14(2)3/h8-10,12-13,21-22H,4-7,11H2,1-3H3/b9-8+
• InChI Key： FYGPFTSGVSZKAJ-CMDGGOBGSA-N
• SMILES： CCCCCC=CC1=C(C=C(C(=C1C=O)O)CC=C(C)C)O

Computed Properties

• Exact Mass: 302.18819469g/mol
• Monoisotopic Mass: 302.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 57.5Ų